N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide

• IUPAC Name: N-cyclohexyl-2-(4-methyl-N-methylsulfonylanilino)butanamide
• InChI: InChI=1S/C18H28N2O3S/c1-4-17(18(21)19-15-8-6-5-7-9-15)20(24(3,22)23)16-12-10-14(2)11-13-16/h10-13,15,17H,4-9H2,1-3H3,(H,19,21)
• InChI Key: DSNDSRLTZKVAEJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1CCCCC1)N(C2=CC=C(C=C2)C)S(=O)(=O)C
• Molecular Formula: C18H28N2O3S
• Molecular Weight: 352.5 g/mol

Description

N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide is a chemical compound used in scientific research for its potential therapeutic applications. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which are being investigated for their ability to selectively target androgen receptors in the body.

Mechanism of Action

N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide works by selectively binding to androgen receptors in bone and muscle tissue, leading to increased protein synthesis and muscle growth. It has been shown to have a higher binding affinity for androgen receptors in bone and muscle tissue compared to other tissues, such as the prostate gland, which reduces the risk of negative side effects associated with traditional androgen therapy.
Biochemical and Physiological Effects:
Studies have shown that N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide can increase bone mineral density and muscle mass in animal models. It has also been shown to improve physical function and reduce fat mass. In addition, it has been shown to have a positive effect on lipid metabolism, reducing levels of LDL cholesterol and triglycerides.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide is its selective targeting of androgen receptors in bone and muscle tissue, which reduces the risk of negative side effects associated with traditional androgen therapy. However, its use in lab experiments is limited by its relatively high cost and the need for specialized equipment and expertise to synthesize and analyze the compound.

Future Directions

There are several potential future directions for research on N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide. These include further investigation of its potential therapeutic applications in osteoporosis, muscle wasting, and prostate cancer, as well as its potential use in other conditions such as sarcopenia and cachexia. In addition, research could focus on optimizing the synthesis method and developing more efficient and cost-effective methods for analyzing the compound.

Scientific Research Applications

N-cyclohexyl-2-[(4-methylphenyl)(methylsulfonyl)amino]butanamide is being investigated for its potential therapeutic applications in a variety of fields, including osteoporosis, muscle wasting, and prostate cancer. As a SARM, it has the potential to selectively target androgen receptors in bone and muscle tissue, while minimizing the negative side effects associated with traditional androgen therapy.